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  4. 4-Cyclohexyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
4-Cyclohexyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 4-Cyclohexyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 351006-86-5
VCID: VC0429990
InChI: InChI=1S/C22H32N2O2S2/c1-14(2)10-11-27-21-23-19-18(16-12-22(3,4)26-13-17(16)28-19)20(25)24(21)15-8-6-5-7-9-15/h14-15H,5-13H2,1-4H3
SMILES: CC(C)CCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1C4CCCCC4
Molecular Formula: C22H32N2O2S2
Molecular Weight: 420.6g/mol

4-Cyclohexyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 351006-86-5

Main Products

VCID: VC0429990

Molecular Formula: C22H32N2O2S2

Molecular Weight: 420.6g/mol

4-Cyclohexyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 351006-86-5

CAS No. 351006-86-5
Product Name 4-Cyclohexyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C22H32N2O2S2
Molecular Weight 420.6g/mol
IUPAC Name 4-cyclohexyl-12,12-dimethyl-5-(3-methylbutylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C22H32N2O2S2/c1-14(2)10-11-27-21-23-19-18(16-12-22(3,4)26-13-17(16)28-19)20(25)24(21)15-8-6-5-7-9-15/h14-15H,5-13H2,1-4H3
Standard InChIKey ATJPEWYYIXQLKF-UHFFFAOYSA-N
SMILES CC(C)CCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1C4CCCCC4
Canonical SMILES CC(C)CCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1C4CCCCC4
PubChem Compound 2888462
Last Modified Nov 11 2021
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